Cas no 4484-88-2 (α,α-Trehalose 6-phosphate)

• Product Name: α,α-Trehalose 6-phosphate
• CAS No: 4484-88-2
• MF: C₁₂H₂₃O₁₄P
• MW: 422.276386499405
• CID: 929678
• PubChem ID: 122336
• Update Time: 2025-04-19

α,α-Trehalose 6-phosphate Chemical and Physical Properties

Names and Identifiers

• [3,4,5-trihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-oxan-2-yl]methoxyphosphonic acid
• trehalose-6-phosphate
• alpha-D-Glucopyranoside, alpha-D-glucopyranosyl, 6-(dihydrogen phosphate)
• alpha-D-glucopyranosyl alpha-D-glucopyranoside 6-(dihydrogen phosphate)
• {[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxan-2-yl]methoxy}phosphonic acid
• T6P
• alpha,alpha'-Trehalose 6-phosphate
• NS00069870
• Trehalose, 6-(dihydrogen phosphate)
• [(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl dihydrogen phosphate
• .alpha.-D-Glucopyranoside, .alpha.-D-glucopyranosyl, 6-(dihydrogen phosphate)
• C00689
• alpha-D-glucopyranosyl 6-O-phosphono-alpha-D-glucopyranoside
• alpha,alpha-trehalose 6-phosphate
• alpha,alpha-D-Trehalose-6-(dihydrogenphosphate)
• DB02430
• CHEBI:18283
• ((2R,3S,4S,5R,6R)-3,4,5-Trihydroxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)methyl dihydrogen phosphate
• trehalose 6-phosphate
• .alpha.,.alpha.'-Trehalose 6-phosphate
• 4484-88-2
• SCHEMBL20523251
• LABSPYBHMPDTEL-LIZSDCNHSA-N
• Q27102967
• trehalose phosphate
• alpha,alpha-Trehalose 6-phosphate; ?-D-Glucopyranoside, ?-D-glucopyranosyl, 6-(dihydrogen phosphate); Trehalose, 6-(dihydrogen phosphate) (8CI); Trehalose, 6-phosphate (7CI); ?,?-Trehalose 6-phosphate; ?-D-Glucopyranosyl-?-D-glucopyranoside 6-(dihydrogen phosphate)
• G65277
• CS-0137079
• alpha,alpha-Trehalose 6-phosphate; a-D-Glucopyranoside, a-D-glucopyranosyl, 6-(dihydrogen phosphate); Trehalose, 6-(dihydrogen phosphate) (8CI); Trehalose, 6-phosphate (7CI); a,a-Trehalose 6-phosphate; a-D-Glucopyranosyl-a-D-glucopyranoside 6-(dihydrogen phosphate)
• HY-131368A
• α,α-Trehalose 6-phosphate

• Inchi： 1S/C12H23O14P/c13-1-3-5(14)7(16)9(18)11(24-3)26-12-10(19)8(17)6(15)4(25-12)2-23-27(20,21)22/h3-19H,1-2H2,(H2,20,21,22)/t3-,4-,5-,6-,7+,8+,9-,10-,11-,12-/m1/s1
• InChI Key： LABSPYBHMPDTEL-LIZSDCNHSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O

Computed Properties

• Exact Mass: 422.08300
• Monoisotopic Mass: 422.08254240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.8
• Topological Polar Surface Area: 236Ų

Experimental Properties

• PSA: 245.87000
• LogP: -5.28020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Disaccharide phosphates